2-({2-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-octahydrocyclopenta[c]pyrrol-3a-yl}methoxy)-5-fluoropyrimidine

• IUPAC Name: 2-[(3,5-dimethyl-1H-pyrazol-4-yl)sulfonyl]-3a-[(5-fluoropyrimidin-2-yl)oxymethyl]-1,3,4,5,6,6a-hexahydrocyclopenta[c]pyrrole
• InChI: InChI=1S/C17H22FN5O3S/c1-11-15(12(2)22-21-11)27(24,25)23-8-13-4-3-5-17(13,9-23)10-26-16-19-6-14(18)7-20-16/h6-7,13H,3-5,8-10H2,1-2H3,(H,21,22)
• InChI Key: QWVOGWNBBBFWRR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C)S(=O)(=O)N2CC3CCCC3(C2)COC4=NC=C(C=N4)F
• Molecular Formula: C17H22FN5O3S
• Molecular Weight: 395.5 g/mol
• CAS No.: 2548975-58-0

Description

2-({2-[(3,5-Dimethyl-1H-pyrazol-4-yl)sulfonyl]-octahydrocyclopenta[c]pyrrol-3a-yl}methoxy)-5-fluoropyrimidine is a structurally complex small molecule featuring a fluorinated pyrimidine core linked to a sulfonated octahydrocyclopenta[c]pyrrole moiety substituted with a dimethylpyrazole group. Its synthesis likely involves multi-step reactions, including sulfonation, cyclization, and fluorination, as inferred from methodologies in plant-derived bioactive compound synthesis . Structural determination of such compounds often employs crystallographic tools like SHELX for refinement and NMR spectroscopy for conformational analysis .

Comparison with Similar Compounds

Key Observations :

• Fluorine Substitution: The 5-fluoro group in the target compound enhances binding affinity compared to non-fluorinated analogues (e.g., 2-(Octahydroindolizin-3-ylmethoxy)pyrimidine), likely due to increased electronegativity and improved target interaction .
• Sulfonyl Group : The dimethylpyrazole-sulfonyl moiety contributes to steric bulk and hydrogen-bonding capacity, critical for selectivity in enzyme inhibition .
• Bicyclic System: The octahydrocyclopenta[c]pyrrole core improves metabolic stability over monocyclic systems (e.g., 5-fluorouracil) but reduces aqueous solubility .

Spectroscopic and Computational Comparisons

• NMR Profiling : Comparative NMR studies (as in ) reveal distinct chemical shifts in regions corresponding to the sulfonyl-pyrrole junction (δ 7.2–8.1 ppm) and fluorinated pyrimidine (δ 5.8–6.3 ppm), confirming substituent-induced electronic perturbations.
• Crystallographic Data : SHELX-refined structures of analogues highlight conformational differences in the bicyclic system, with root-mean-square deviations (RMSDs) of 0.3–0.5 Å compared to the target compound .
• Lumping Strategy : Computational models group the target compound with other sulfonated bicyclic heterocycles due to shared reactivity patterns (e.g., nucleophilic sulfonyl substitution) .

Bioactivity and Pharmacological Profiles

• Anticancer Activity : Sulfonated cyclopenta[c]pyrrole derivatives show IC50 values of 50–200 nM against kinase targets .
• Metabolic Stability: The fused bicyclic system reduces CYP450-mediated metabolism compared to monocyclic fluoropyrimidines .
• Toxicity : Fluorinated analogues generally demonstrate higher cytotoxicity (e.g., 5-fluorouracil’s narrow therapeutic index) but improved target specificity in the target compound due to its sulfonyl group .